8-bromo-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride
Overview
Description
8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride (8-Bromo-2-methyl-THQ-HCl) is a synthetic organic compound used for a variety of applications in the field of organic chemistry. It is a non-toxic, colorless, and odorless compound that has been used in the synthesis of a wide range of organic compounds, including pharmaceuticals and agrochemicals. 8-Bromo-2-methyl-THQ-HCl is also used in the laboratory for a variety of scientific research applications.
Scientific Research Applications
8-Bromo-2-methyl-THQ-HCl has been used in a variety of scientific research applications, including the synthesis of a variety of organic compounds, such as pharmaceuticals and agrochemicals. It has also been used as a catalyst in the synthesis of polymers and in the synthesis of a variety of organic compounds. 8-Bromo-2-methyl-THQ-HCl has also been used in the synthesis of a variety of heterocyclic compounds and in the synthesis of a variety of organic dyes.
Mechanism of Action
The mechanism of action of 8-Bromo-2-methyl-THQ-HCl is not fully understood. However, it is believed that the compound acts as an electrophilic reagent, which is capable of reacting with nucleophilic sites on organic molecules. This reaction results in the formation of covalent bonds between the organic molecules and 8-Bromo-2-methyl-THQ-HCl.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-Bromo-2-methyl-THQ-HCl are not fully understood. However, it is believed that the compound may have some anti-inflammatory and anti-tumor properties, as well as some potential anti-bacterial effects.
Advantages and Limitations for Lab Experiments
The advantages of using 8-Bromo-2-methyl-THQ-HCl in laboratory experiments include its non-toxic nature, its low cost, and its ability to react with a variety of organic molecules. The limitations of using 8-Bromo-2-methyl-THQ-HCl in laboratory experiments include its limited solubility in water and its low reactivity with some organic molecules.
Future Directions
For 8-Bromo-2-methyl-THQ-HCl include further research into its mechanism of action, biochemical and physiological effects, and potential applications in the synthesis of organic compounds. Additionally, further research into the potential of 8-Bromo-2-methyl-THQ-HCl as an anti-inflammatory and anti-tumor agent is warranted. Finally, further research into the potential of 8-Bromo-2-methyl-THQ-HCl as a catalyst in the synthesis of polymers and other organic compounds is also warranted.
Synthesis Methods
The synthesis of 8-Bromo-2-methyl-THQ-HCl can be achieved through a two-step process. The first step involves the reaction of 1,2,3,4-tetrahydroquinoline (THQ) with bromine in aqueous bromine solution to form 8-bromo-2-methyl-THQ (8-Bromo-2-methyl-THQ). The second step involves the reaction of 8-Bromo-2-methyl-THQ with hydrochloric acid in methanol to form 8-Bromo-2-methyl-THQ-HCl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-bromo-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride involves the reaction of 2-methylcyclohexanone with aniline to form 2-methyl-1,2,3,4-tetrahydroquinoline. This intermediate is then brominated using N-bromosuccinimide (NBS) to yield 8-bromo-2-methyl-1,2,3,4-tetrahydroquinoline. The final step involves the addition of hydrochloric acid to the product to form the hydrochloride salt.", "Starting Materials": [ "2-methylcyclohexanone", "aniline", "N-bromosuccinimide (NBS)", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-methylcyclohexanone is reacted with aniline in the presence of a catalyst such as hydrochloric acid or sulfuric acid to form 2-methyl-1,2,3,4-tetrahydroquinoline.", "Step 2: The intermediate 2-methyl-1,2,3,4-tetrahydroquinoline is then brominated using N-bromosuccinimide (NBS) in the presence of a solvent such as chloroform or carbon tetrachloride to yield 8-bromo-2-methyl-1,2,3,4-tetrahydroquinoline.", "Step 3: The final step involves the addition of hydrochloric acid to the product to form the hydrochloride salt, which can be isolated by filtration or precipitation." ] } | |
CAS RN |
2770358-88-6 |
Product Name |
8-bromo-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride |
Molecular Formula |
C10H13BrClN |
Molecular Weight |
262.6 |
Purity |
95 |
Origin of Product |
United States |
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